Cas no 2254605-24-6 (2-Pyridinesulfonyl fluoride, 4-bromo-)

• Product Name: 2-Pyridinesulfonyl fluoride, 4-bromo-
• CAS No: 2254605-24-6
• MF: C₅H₃BrFNO₂S
• MW: 240.050222635269
• CID: 5463545
• Update Time: 2025-06-30

2-Pyridinesulfonyl fluoride, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl fluoride, 4-bromo-

• Inchi： 1S/C5H3BrFNO2S/c6-4-1-2-8-5(3-4)11(7,9)10/h1-3H
• InChI Key： YHDFZYMFBCVGNL-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=NC=CC(Br)=C1

Additional information on 2-Pyridinesulfonyl fluoride, 4-bromo-

Introduction to 4-Bromo-2-Pyridinesulfonyl Fluoride (CAS No: 2254605-24-6)

The compound 4-Bromo-2-Pyridinesulfonyl Fluoride, also known by its CAS number 2254605-24-6, is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring with one nitrogen atom. The sulfonyl fluoride group attached to the pyridine ring at the 2-position and the bromine substituent at the 4-position contribute to its unique chemical properties and reactivity.

The synthesis of 4-Bromo-2-Pyridinesulfonyl Fluoride involves a series of well-established organic reactions, including sulfonation and fluorination processes. Recent advancements in these synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research and industrial applications. The presence of the sulfonyl fluoride group makes it an excellent electrophile, which is highly reactive in nucleophilic substitution reactions—a property that has been exploited in various chemical transformations.

In terms of biological applications, 4-Bromo-2-Pyridinesulfonyl Fluoride has shown potential as a building block for drug discovery. Its ability to act as a leaving group in substitution reactions makes it valuable in the synthesis of bioactive molecules, such as kinase inhibitors and other enzyme-targeted agents. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the field of oncology, where precise targeting of cellular pathways is crucial.

The structural features of this compound also make it an interesting candidate for materials science applications. The pyridine ring provides aromatic stability, while the sulfonyl fluoride group introduces functional versatility. Researchers have explored its use in the creation of advanced materials, such as polymers and coordination complexes, where its electronic properties can be tuned for specific functions.

From an environmental perspective, understanding the fate and transport of 4-Bromo-2-Pyridinesulfonyl Fluoride in various ecosystems is essential for assessing its potential impact on human health and the environment. Recent studies have focused on its degradation pathways under different conditions, providing insights into its persistence and bioaccumulation potential.

In conclusion, 4-Bromo-2-Pyridinesulfonyl Fluoride (CAS No: 2254605-24-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation will undoubtedly grow.